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Compound Name:
3-nitrobenzenesulfonic Acid

Hydrate

Cat. No.: B3155184 Get Quote

An In-Depth Technical Guide to the Structure and Molecular Weight of 3-
Nitrobenzenesulfonic Acid Hydrate

Introduction
3-Nitrobenzenesulfonic acid, also known as m-nitrobenzenesulfonic acid, is a significant

organic compound widely utilized in industrial synthesis. It serves primarily as a mild oxidizing

agent and a key intermediate in the manufacturing of various dyes and pharmaceuticals.[1]

Like many polar organic compounds, 3-nitrobenzenesulfonic acid can incorporate water

molecules into its crystal structure to form hydrates. The presence and quantity of this "water of

crystallization" are not trivial; they directly impact the compound's molecular weight, stability,

solubility, and overall quality.[2]

For researchers, scientists, and drug development professionals, an accurate characterization

of the hydration state is paramount. An incorrect assumption about hydration can lead to

significant errors in stoichiometry, dosage calculations, and process validation. This guide

provides a comprehensive, field-proven framework for the structural and molecular weight

characterization of 3-nitrobenzenesulfonic acid hydrate, grounding its protocols in the

principles of scientific integrity and experimental causality.

Part 1: The Anhydrous Core Molecule
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Before delving into the hydrate, it is essential to understand the foundational molecule.

Anhydrous 3-nitrobenzenesulfonic acid is an aromatic compound characterized by a benzene

ring substituted with a sulfonic acid group (-SO₃H) and a nitro group (-NO₂) at the meta (3-)

position.

Step 1: Quantify Water Content

Step 2: Confirm Identity & Structure

Thermogravimetric Analysis (TGA)
(Primary Quantification)

Compare TGA & KF Results
(Cross-Validation)

Karl Fischer Titration
(Gold Standard Confirmation)

Mass Spectrometry (MS)
(Confirms Anhydrous Mass)

Single Crystal X-ray Diffraction
(Definitive Structure)

 For definitive structure

Confirmed Structure &
Molecular Weight

Unknown Hydrate Sample

 If results agree
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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